Cas no 1547059-63-1 (2-(2,5-Difluorophenyl)pyrrolidin-3-one)

• Product Name: 2-(2,5-Difluorophenyl)pyrrolidin-3-one
• CAS No: 1547059-63-1
• MF: C₁₀H₉F₂NO
• MW: 197.181369543076
• CID: 5742733
• PubChem ID: 83831295
• Update Time: 2025-05-20

2-(2,5-Difluorophenyl)pyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Difluorophenyl)pyrrolidin-3-one
• 1547059-63-1
• EN300-1124795

• Inchi： 1S/C10H9F2NO/c11-6-1-2-8(12)7(5-6)10-9(14)3-4-13-10/h1-2,5,10,13H,3-4H2
• InChI Key： OTYOKMNFUCDNAF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C(CCN1)=O)F

Computed Properties

• Exact Mass: 197.06522023g/mol
• Monoisotopic Mass: 197.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-(2,5-Difluorophenyl)pyrrolidin-3-one

Introduction to 2-(2,5-Difluorophenyl)pyrrolidin-3-one (CAS No. 1547059-63-1) in Modern Chemical and Pharmaceutical Research

2-(2,5-Difluorophenyl)pyrrolidin-3-one, identified by its Chemical Abstracts Service (CAS) number 1547059-63-1, is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolidinone class, characterized by a six-membered lactam ring fused with a pyrrolidine moiety. The presence of difluorophenyl substituents at the 2- and 5-positions introduces electron-withdrawing effects, which can modulate the reactivity and interactions of the molecule with biological targets.

The synthesis of 2-(2,5-Difluorophenyl)pyrrolidin-3-one typically involves multi-step organic transformations, often starting from readily available precursors such as 2,5-difluorobenzaldehyde and pyrrolidine derivatives. The introduction of the lactam ring is achieved through condensation reactions, which are influenced by the electron-deficient nature of the difluorophenyl group. This structural feature not only enhances the compound's stability but also opens up possibilities for further functionalization, making it a versatile scaffold for drug discovery.

In recent years, 2-(2,5-Difluorophenyl)pyrrolidin-3-one has been explored for its pharmacological potential in several therapeutic areas. One of the most promising applications is in the development of kinase inhibitors, where the pyrrolidinone core serves as a hinge-binding motif that interacts with ATP pockets in protein kinases. The difluorophenyl group further enhances binding affinity by forming critical hydrophobic interactions and π-stacking interactions with key residues in the target protein.

Recent studies have highlighted the compound's efficacy in inhibiting specific kinases implicated in cancer progression. For instance, research has demonstrated that derivatives of 2-(2,5-Difluorophenyl)pyrrolidin-3-one can selectively inhibit tyrosine kinases such as EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2). These kinases are overexpressed in various cancers and play a crucial role in tumor growth and metastasis. The ability of this compound to modulate kinase activity without significant off-target effects makes it an attractive candidate for further development into anticancer agents.

Beyond oncology, 2-(2,5-Difluorophenyl)pyrrolidin-3-one has also shown promise in addressing inflammatory and autoimmune diseases. The structural motif of pyrrolidinone has been associated with anti-inflammatory properties by inhibiting inflammatory cytokine production and modulating immune cell signaling pathways. The presence of fluorine atoms enhances metabolic stability and bioavailability, which are critical factors for therapeutic efficacy. Preclinical studies have indicated that this compound can attenuate inflammation-related pathways by interacting with transcription factors such as NF-κB (nuclear factor kappa B), thereby reducing pro-inflammatory gene expression.

The role of fluorine atoms in medicinal chemistry cannot be overstated. In 2-(2,5-Difluorophenyl)pyrrolidin-3-one, fluorine atoms contribute to lipophilicity, metabolic stability, and binding affinity. Fluorine substitution at specific positions can alter electronic properties, leading to improved pharmacokinetic profiles. This has led to increased interest in designing fluorinated heterocycles for drug development. Computational modeling studies have further supported the use of this scaffold by predicting favorable interactions with biological targets based on molecular docking simulations.

Advances in synthetic methodologies have also facilitated the exploration of novel derivatives of 2-(2,5-Difluorophenyl)pyrrolidin-3-one. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient introduction of diverse functional groups at various positions on the molecule. This flexibility allows researchers to fine-tune pharmacological properties by modifying electronic distributions and steric hindrance around key binding sites. Such modifications are essential for optimizing drug candidates for clinical trials.

The growing body of evidence supporting the therapeutic potential of 2-(2,5-Difluorophenyl)pyrrolidin-3-one has prompted several pharmaceutical companies to incorporate this scaffold into their pipeline programs. Early-stage clinical trials are underway to evaluate its safety and efficacy in human subjects suffering from various diseases. These trials aim to provide insights into dosing regimens, pharmacokinetic behavior, and potential side effects.

In conclusion, 2-(2,5-Difluorophenyl)pyrrolidin-3-one (CAS No. 1547059-63-1) represents a promising chemical entity with significant potential in modern drug discovery. Its unique structural features enable interactions with key biological targets involved in cancer, inflammation, and other diseases. Continued research efforts are expected to yield novel therapeutic agents based on this scaffold, contributing to advancements in patient care.